Cas no 289-12-3 (1,4,2-Dithiazole)

• Product Name: 1,4,2-Dithiazole
• CAS No: 289-12-3
• MF: C₂H₃NS₂
• MW: 105.18191742897
• CID: 3930566
• PubChem ID: 21943157
• Update Time: 2025-04-22

1,4,2-Dithiazole Chemical and Physical Properties

Names and Identifiers

• 1,4,2-Dithiazole
• 1,4,2-Dithiazole (9CI)
• DTXSID101028618
• Q4545689
• 9Z36GFK3RQ
• SCHEMBL170441
• UNII-9Z36GFK3RQ
• 289-12-3

• Inchi： 1S/C2H3NS2/c1-3-5-2-4-1/h1H,2H2
• InChI Key： MNNJLAZJQBWSST-UHFFFAOYSA-N
• SMILES： S1C=NSC1

Computed Properties

• Exact Mass: 104.97069145g/mol
• Monoisotopic Mass: 104.97069145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 51.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles